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Compound of Interest

2-Chloro-4-
Compound Name: o
methoxynicotinaldehyde

Cat. No.: B582042

Essential Safety and Handling Guide for 2-
Chloro-4-methoxynicotinaldehyde

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Chloro-4-methoxynicotinaldehyde
(CAS No. 905563-79-3) was not located. The following guidance is based on the safety profiles
of structurally similar compounds, including other chlorinated and methoxylated benzaldehydes
and nicotinaldehydes. It is imperative to treat this chemical with caution and handle it as
potentially hazardous.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational and disposal plans for handling 2-Chloro-4-
methoxynicotinaldehyde in a laboratory setting. It is intended for researchers, scientists, and
professionals in drug development.

Hazard Summary

Based on analogous compounds, 2-Chloro-4-methoxynicotinaldehyde is anticipated to
present the following hazards:

o Acute Oral Toxicity: Harmful if swallowed.[1][2][3]

 Skin Irritation: May cause skin irritation upon contact.[2][3][4][5]
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o Eye Irritation: May cause serious eye irritation.[2][3][4][5]

e Respiratory Irritation: May cause respiratory tract irritation if inhaled.[2][3][4][5]

e Aquatic Toxicity: May be toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure. The following table

summarizes the recommended PPE for handling 2-Chloro-4-methoxynicotinaldehyde.

PPE Category

Specification

Eye and Face Protection

Chemical safety goggles meeting EN166 (EU)
or ANSI Z87.1 (US) standards. A face shield
should be worn in addition to goggles when

there is a significant risk of splashing.

Hand Protection

Chemically resistant gloves such as nitrile or
neoprene. Gloves must be inspected before use
and disposed of properly after handling the

chemical.[4]

Body Protection

A flame-retardant laboratory coat. For larger
quantities or procedures with a higher risk of
exposure, a chemical-resistant apron or suit is

recommended.[4]

Respiratory Protection

All handling should be conducted in a certified
chemical fume hood. If a fume hood is not
available or if aerosolization is likely, a NIOSH-
approved respirator with an appropriate organic

vapor cartridge should be used.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational plan is critical for safety.

e Preparation:
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o Ensure the work area is clean, uncluttered, and located within a certified chemical fume
hood.

o Verify that a safety shower and eyewash station are accessible and in good working order.

o Assemble all necessary equipment and reagents before beginning the procedure.

e Donning PPE:
o Put on a lab coat, followed by chemical safety goggles.
o Don the appropriate chemically resistant gloves.

e Chemical Handling:

o Perform all manipulations, including weighing and transferring, of 2-Chloro-4-
methoxynicotinaldehyde inside the chemical fume hood to minimize inhalation
exposure.

o Use the smallest quantity of the chemical necessary for the experiment.

o Keep the container tightly closed when not in use.[4][6]

o

Avoid the formation of dust and aerosols.[6]
o Post-Handling:

o Decontaminate all equipment and work surfaces that have come into contact with the
chemical.

o Remove PPE in the correct order to avoid cross-contamination (gloves first, then goggles,
then lab coat).

o Wash hands thoroughly with soap and water after handling is complete.[6]

Disposal Plan

Proper disposal of chemical waste is essential to prevent environmental contamination and
ensure safety.
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o Waste Collection:

o Collect all waste containing 2-Chloro-4-methoxynicotinaldehyde, including
contaminated gloves, wipes, and disposable labware, in a designated, clearly labeled, and
chemically compatible waste container.

o Do not mix this waste with other waste streams unless compatibility has been confirmed.
o Container Labeling:

o The waste container must be labeled with "Hazardous Waste" and the full chemical name:
"2-Chloro-4-methoxynicotinaldehyde".

o Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

» Final Disposal:

o Dispose of the chemical waste through an approved hazardous waste disposal company,
following all local, state, and federal regulations.[5][7]

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of 2-Chloro-4-methoxynicotinaldehyde.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b582042?utm_src=pdf-body-img
https://www.benchchem.com/product/b582042?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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